3-(3,4-Dimethoxyphenyl)-5-[1-(4-ethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole

• IUPAC Name: [2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-(4-ethoxyphenyl)methanone
• InChI: InChI=1S/C23H25N3O5/c1-4-30-17-10-7-15(8-11-17)23(27)26-13-5-6-18(26)22-24-21(25-31-22)16-9-12-19(28-2)20(14-16)29-3/h7-12,14,18H,4-6,13H2,1-3H3
• InChI Key: UQNDHQBNLVMJTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCCC2C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

3-(3,4-Dimethoxyphenyl)-5-[1-(4-ethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic molecule that contains an oxadiazole ring and a pyrrolidine ring. The synthesis of this compound is complex, and its mechanism of action is not fully understood. However, scientific research has shown that this compound has promising biochemical and physiological effects, making it a potential candidate for various applications.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-ethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and proteins that are involved in cellular processes. Additionally, it may induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has promising biochemical and physiological effects. This compound has been found to have potent antimicrobial activity against various bacterial and fungal strains. Additionally, it has been shown to have anticancer activity against various cancer cell lines. Furthermore, it has been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3,4-Dimethoxyphenyl)-5-[1-(4-ethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole in lab experiments are its potent biological activity and its potential applications in various fields. However, its limitations include its low solubility in water and its complex synthesis method.

Future Directions

There are several future directions for the research of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-ethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole. These include:
1. Further investigation into the mechanism of action of this compound to better understand its biological activity.
2. Development of more efficient and cost-effective synthesis methods for this compound.
3. Exploration of the potential applications of this compound in the treatment of various neurodegenerative diseases.
4. Investigation of the potential synergistic effects of this compound with other drugs or compounds.
5. Development of novel drug delivery systems for this compound to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-ethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is a multi-step process that involves the condensation of 3,4-dimethoxybenzaldehyde with ethyl acetoacetate to form a chalcone intermediate. The chalcone intermediate is then reacted with 2-amino-4-(4-ethoxybenzoyl)pyrrolidine to form the desired compound. The overall yield of this synthesis method is around 25%.

Scientific Research Applications

The potential applications of 3-(3,4-Dimethoxyphenyl)-5-[1-(4-ethoxybenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole in scientific research are vast. This compound has been shown to have promising antimicrobial, anticancer, and anti-inflammatory properties. Additionally, it has been found to have potential applications in the treatment of neurodegenerative diseases.